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Compound of Interest

Compound Name: Irsogladine maleate

Cat. No.: B1672187 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Irsogladine maleate is a gastric mucosal protective agent recognized for its efficacy in treating

gastritis and gastric ulcers.[1][2] Its mechanism of action is multifaceted, involving the

enhancement of gap junction intercellular communication (GJIC) and the modulation of

inflammatory signaling pathways.[3][4] A primary action of irsogladine is the non-selective

inhibition of phosphodiesterase (PDE) isozymes, particularly PDE4, which leads to an increase

in intracellular cyclic adenosine monophosphate (cAMP).[2][3][5] This elevation in cAMP

contributes to the suppression of inflammatory responses, including the inhibition of the NF-κB

pathway and a subsequent reduction in pro-inflammatory cytokine production.[3][6][7]

Proper preparation of a stock solution is critical for obtaining reproducible and reliable results in

both in vitro and in vivo experimental models. Dimethyl sulfoxide (DMSO) is the recommended

solvent for preparing high-concentration stock solutions of irsogladine maleate due to its high

solubility.[5][8] This document provides a detailed protocol for the preparation, storage, and use

of irsogladine maleate stock solutions.

Physicochemical and Solubility Data
Irsogladine maleate is supplied as a white crystalline solid.[8][9] Accurate preparation of stock

solutions requires precise data on its solubility and stability. The following tables summarize

key quantitative information.
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Table 1: Physicochemical Properties of Irsogladine Maleate

Property Value Reference

Formal Name

6-(2,5-dichlorophenyl)-1,3,5-

triazine-2,4-diamine, 2Z-

butenedioate

[8]

Molecular Formula C₉H₇Cl₂N₅ • C₄H₄O₄ [8]

Formula Weight 372.2 g/mol [8]

Appearance
Crystalline Solid / White

Powder
[8][9]

Purity ≥98% [8]

Melting Point ~208°C [9]

Table 2: Solubility and Stability of Irsogladine Maleate

Solvent / Condition Solubility / Stability Reference

DMSO ~30 mg/mL [5][8][10]

Dimethylformamide (DMF) ~30 mg/mL [8][10]

Ethanol Soluble up to 100 mM [5]

Aqueous Buffers Sparingly soluble [8]

1:3 DMSO:PBS (pH 7.2) ~0.25 mg/mL [8][10]

Solid Form Storage ≥4 years at -20°C [5][8]

DMSO Stock Solution Storage
3 months at -80°C or 2 weeks

at -20°C
[10]

Aqueous Solution Storage
Not recommended for more

than one day
[5][8]
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A. Protocol for Preparation of 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of irsogladine maleate in

DMSO. The concentration can be adjusted based on experimental needs, up to the solubility

limit of ~30 mg/mL (80.6 mM).

Materials:

Irsogladine Maleate (FW: 372.2 g/mol )

Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or sonicator

Calibrated micropipettes

Procedure:

Preparation: Allow the vial of irsogladine maleate powder and the bottle of DMSO to

equilibrate to room temperature before opening to prevent condensation.

Weighing: Weigh out a precise amount of irsogladine maleate powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM solution, weigh out 3.722 mg.

Calculation: Volume (L) x Concentration (mol/L) x FW ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 372.2 g/mol = 0.003722 g = 3.722 mg

Dissolution: Add the calculated volume of DMSO to the vial containing the powder. In this

example, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming or brief sonication in a water bath can be used to aid dissolution if

necessary. Ensure the solution is clear and free of particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 2 weeks) or at -80°C for

long-term storage (up to 3 months).[10]

B. Protocol for Preparation of Working Solution

For cell-based assays, the high-concentration DMSO stock must be diluted into an aqueous

buffer or cell culture medium.

Procedure:

Thaw a single aliquot of the DMSO stock solution at room temperature.

Calculate the volume of stock solution needed to achieve the final desired concentration in

your experimental medium.

Example: To prepare 1 mL of a 100 µM working solution from a 10 mM stock, you would

perform a 1:100 dilution.

Use the formula: C1V1 = C2V2

(10,000 µM)(V1) = (100 µM)(1000 µL) -> V1 = 10 µL

Add 10 µL of the 10 mM stock solution to 990 µL of the desired aqueous buffer or cell culture

medium.

Mix immediately and thoroughly by gentle pipetting or inversion.

Important: Due to the low aqueous stability of irsogladine maleate, working solutions should

be prepared fresh immediately before use and should not be stored for more than one day.

[5][8]
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Start: Equilibrate Reagents to RT

1. Weigh Irsogladine Maleate Powder

2. Add Calculated Volume of DMSO

3. Vortex or Sonicate to Dissolve

4. Aliquot into Single-Use Sterile Tubes

5. Store at -20°C or -80°C

End: Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Irsogladine Maleate stock solution.
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Simplified Signaling Pathway of Irsogladine Maleate
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↓ Attenuation of Inflammation
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Caption: Irsogladine maleate anti-inflammatory signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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